Cas no 877648-44-7 (N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 877648-44-7
• MF: C₂₄H₂₈FN₃O₅S
• MW: 489.559628486633
• CID: 5889472
• PubChem ID: 16032101
• Update Time: 2025-10-18

N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzenesulfonamide
• Benzenesulfonamide, N-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-3,4-dimethoxy-
• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzene-1-sulfonamide
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
• 877648-44-7
• NCGC00136145-01
• G856-4958
• CHEMBL1708468
• SR-01000913284
• MFCD06406794
• F2504-0594
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(2-furyl)ethyl]-3,4-dimethoxybenzenesulfonamide
• AKOS002055497
• CCG-92556
• SR-01000913284-1
• HMS1903K04
• AKOS021664361
• N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C24H28FN3O5S/c1-31-23-10-9-18(16-24(23)32-2)34(29,30)26-17-21(22-8-5-15-33-22)28-13-11-27(12-14-28)20-7-4-3-6-19(20)25/h3-10,15-16,21,26H,11-14,17H2,1-2H3
• InChI Key： LFHVFTOBOYAQIJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(C3=CC=CC=C3F)CC2)C2=CC=CO2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 489.17337034g/mol
• Monoisotopic Mass: 489.17337034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 606.3±65.0 °C(Predicted)
• pka: 10.95±0.50(Predicted)

Additional information on N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzene-1-sulfonamide

N-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzenesulfonamide: A Comprehensive Overview

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzenesulfonamide is a complex organic compound with the CAS registry number 877648-44-7. This compound belongs to the class of sulfonamides, which are widely studied for their potential pharmacological activities. The molecule's structure is characterized by a sulfonamide group attached to a 3,4-dimethoxybenzene ring, which is further connected to a substituted ethyl chain. This ethyl chain contains a piperazine ring substituted with a 2-fluorophenyl group and a furan moiety. The combination of these structural elements suggests that this compound may exhibit unique biological properties, making it an interesting target for drug discovery research.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the piperazine ring in this compound is particularly noteworthy, as piperazines are known for their ability to form hydrogen bonds and interact with protein targets. The 2-fluorophenyl group adds electronic diversity to the molecule, potentially influencing its pharmacokinetic properties such as absorption and metabolism. Additionally, the furan moiety introduces aromaticity and conjugation, which could enhance the compound's stability and bioavailability.

The 3,4-dimethoxybenzene moiety in this compound is another key feature. Methoxy groups are known to act as electron-donating substituents, which can modulate the electronic properties of aromatic rings. This could influence the compound's interaction with biological targets and its overall pharmacological profile. Recent research has shown that methoxy-substituted benzene derivatives are often used in the development of kinase inhibitors and other therapeutic agents due to their ability to modulate enzymatic activity.

From a synthetic standpoint, the construction of this compound likely involves a multi-step synthesis process. The sulfonamide group can be introduced via nucleophilic substitution or coupling reactions, while the piperazine ring can be synthesized through cyclocondensation reactions. The incorporation of the 2-fluorophenyl group and furan moiety would require careful planning to ensure proper regioselectivity and stereochemistry. Advanced techniques such as microwave-assisted synthesis or catalytic methods may be employed to optimize the reaction conditions and improve yield.

Preclinical studies on similar sulfonamide derivatives have demonstrated promising results in various therapeutic areas. For instance, some compounds have shown potential as anti-inflammatory agents by inhibiting cyclooxygenase enzymes. Others have exhibited activity against cancer cells by targeting specific signaling pathways or inducing apoptosis. Given its structural complexity and functional groups, it is plausible that this compound could exhibit similar or even superior biological activity compared to existing compounds in its class.

Moreover, computational modeling techniques such as molecular docking and pharmacokinetic simulations can provide valuable insights into this compound's potential interactions with biological targets. These studies can help identify key residues responsible for binding affinity and predict how modifications to the molecule might enhance its therapeutic potential. Recent advancements in artificial intelligence (AI)-driven drug discovery tools have further accelerated this process, enabling researchers to screen large libraries of compounds for desired properties.

In terms of clinical applications, sulfonamides like this one are often explored for their potential in treating chronic diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of multiple functional groups in this compound suggests that it may act through multiple mechanisms of action, making it a versatile candidate for drug development. However, extensive preclinical testing is required to confirm its safety profile and efficacy before it can be considered for clinical trials.

In conclusion, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-3,4-dimethoxybenzenesulfonamide (CAS No: 877648-44-7) represents an intriguing molecule with significant potential in medicinal chemistry research. Its unique structure combines several functional groups that could confer desirable pharmacological properties. By leveraging cutting-edge research techniques and computational tools, scientists can further elucidate its biological activity and explore its therapeutic applications.